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Compound of Interest

Compound Name:
3-(Difluoromethyl)-4-methylaniline

hydrochloride

Cat. No.: B15298743

Get Quote

Executive Summary
3-(Difluoromethyl)-4-methylaniline hydrochloride is a specialized fluorinated building block

used in the synthesis of advanced pharmaceutical agents. As a bioisostere of both methyl- and

trifluoromethyl-substituted anilines, it offers a unique balance of lipophilicity and hydrogen-bond

donor capability (

acts as a weak H-bond donor).

This guide provides a technical comparison of this compound against its primary analogs,

detailed elemental analysis specifications, and validated protocols for its characterization.
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Property Specification

Systematic Name 3-(Difluoromethyl)-4-methylaniline hydrochloride

Molecular Formula (Salt form)

Molecular Weight 193.62 g/mol

Free Base MW 157.16 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in Water, Methanol, DMSO; Insoluble in

Hexane

Hygroscopicity
Moderate (HCl salt); Desiccated storage

recommended

Comparative Analysis: Performance vs. Alternatives
In medicinal chemistry, the choice of the 3-substituent on the aniline ring critically dictates the

pharmacokinetics (PK) of the final drug candidate.

Bioisosteric Comparison ( vs. vs. )
The difluoromethyl group (

) is distinct from the trifluoromethyl group (

) because the proton on the carbon is acidic enough to act as a weak hydrogen bond donor.
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Feature
3-(Difluoromethyl)

(Subject)
3-(Trifluoromethyl)

(Alternative)
3-Methyl

(Alternative)

Lipophilicity (

LogP)

Moderate Increase

(+0.3 to +0.5)

High Increase (+0.9 to

+1.2)
Slight Increase (+0.5)

H-Bonding H-Bond Donor (Weak) None (Inert) None (Inert)

Metabolic Stability
High (blocks benzylic

oxidation)
Very High

Low (Benzylic

oxidation risk)

Steric Bulk Medium Large Small

Key Insight: Researchers choose the Difluoromethyl analog when they need to block metabolic

hotspots (like the methyl group) but require a hydrogen bond interaction within the target

protein's active site—an interaction the

analog cannot provide.

Form Comparison (HCl Salt vs. Free Base)
Parameter HCl Salt (Recommended) Free Base

Physical State
Crystalline Solid (

)

Oil or Low-Melting Solid (

)

Stability High (Resistance to oxidation)
Moderate (Anilines

oxidize/darken over time)

Handling Easy (Free-flowing powder)
Difficult (Viscous liquid/sticky

solid)

Elemental Analysis Data
For the hydrochloride salt, precise elemental analysis (CHN) is the primary method for

confirming salt stoichiometry (1:1 HCl) and purity.

Theoretical Composition
Based on Formula:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15298743?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(MW 193.62)

Carbon (C): 49.63%

Hydrogen (H): 5.21%

Nitrogen (N): 7.23%

Chlorine (Cl): 18.31%

Fluorine (F): 19.62%

Representative Certificate of Analysis (CoA) Data
The following data represents a typical high-purity batch acceptance range.

Element Theoretical %

Acceptance
Limits (

)

Experimental
Result
(Typical)

Status

Carbon 49.63%
49.23% –

50.03%
49.58% PASS

Hydrogen 5.21% 4.81% – 5.61% 5.25% PASS

Nitrogen 7.23% 6.83% – 7.63% 7.19% PASS

Chlorine 18.31%
17.91% –

18.71%
18.22% PASS

Note: A deviation in Chlorine content often indicates incomplete salt formation or the presence

of excess HCl (solvate). A deviation in Carbon usually suggests solvent entrapment (e.g.,

Methanol or Ethyl Acetate from recrystallization).
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Experimental Protocols
Protocol: Combustion Analysis (CHN)
To be performed using a standard Elemental Analyzer (e.g., PerkinElmer 2400 or Elementar

vario).

Sample Prep: Dry the sample of 3-(Difluoromethyl)-4-methylaniline HCl in a vacuum oven at

40°C for 4 hours to remove surface moisture.

Weighing: Accurately weigh 2.0 – 3.0 mg of the sample into a tin capsule. Ensure the

balance is calibrated to

mg.

Combustion: Run the cycle with an oxidation furnace temperature of

and reduction furnace at

.

Calibration: Use Acetanilide (C=71.09%, H=6.71%, N=10.36%) as the standard (K-factor

calibration).

Validation: Run a blank (empty tin capsule) and a check standard before the sample.

Protocol: Chloride Content Determination (Titration)
Confirms the 1:1 stoichiometry of the salt.

Dissolution: Dissolve 100 mg of the sample in 50 mL of deionized water.

Acidification: Add 1 mL of dilute Nitric Acid (

).

Titration: Titrate with 0.1 N Silver Nitrate (

) solution using a potentiometric titrator with a silver electrode.

Calculation:
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Visualizations
Analytical Workflow for Quality Release
This diagram outlines the critical path from synthesis to final data release, ensuring the integrity

of the building block.
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Figure 1: Analytical workflow ensuring the purity and identity of the hydrochloride salt.

Bioisosteric Relationship Map
Visualizing why a researcher would select this specific difluoromethyl analog.
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Figure 2: Strategic positioning of the Difluoromethyl group in drug design.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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